2-{[3-(3-bromophenoxy)propyl]thio}-6-methyl-4-pyrimidinol

• IUPAC Name: 2-[3-(3-bromophenoxy)propylsulfanyl]-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C14H15BrN2O2S/c1-10-8-13(18)17-14(16-10)20-7-3-6-19-12-5-2-4-11(15)9-12/h2,4-5,8-9H,3,6-7H2,1H3,(H,16,17,18)
• InChI Key: GLWRWEADSJBTID-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)SCCCOC2=CC(=CC=C2)Br
• Molecular Formula: C14H15BrN2O2S
• Molecular Weight: 355.25 g/mol

Description

2-{[3-(3-bromophenoxy)propyl]thio}-6-methyl-4-pyrimidinol is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. This compound has been studied extensively for its biochemical and physiological effects, as well as its mechanism of action.

Mechanism of Action

The mechanism of action of 2-{[3-(3-bromophenoxy)propyl]thio}-6-methyl-4-pyrimidinol is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. Specifically, it has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
2-{[3-(3-bromophenoxy)propyl]thio}-6-methyl-4-pyrimidinol has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit the replication of certain viruses.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{[3-(3-bromophenoxy)propyl]thio}-6-methyl-4-pyrimidinol for lab experiments is its versatility. It has been shown to have activity against a variety of diseases, and it can be used in a variety of experimental settings. However, one limitation of this compound is that its mechanism of action is not fully understood, which can make it difficult to design experiments to study its effects.

Future Directions

There are a number of future directions for research on 2-{[3-(3-bromophenoxy)propyl]thio}-6-methyl-4-pyrimidinol. One area of focus is the development of new therapeutic agents based on this compound. In addition, further research is needed to fully understand the mechanism of action of this compound and its effects on various diseases. Finally, there is a need for more studies to determine the safety and efficacy of this compound in human subjects.

Synthesis Methods

The synthesis of 2-{[3-(3-bromophenoxy)propyl]thio}-6-methyl-4-pyrimidinol involves the reaction of 3-bromophenol with 3-chloropropylthiol in the presence of a base, followed by the reaction of the resulting product with 2,6-dimethylpyrimidin-4-ol. The reaction is typically carried out under mild reaction conditions, and the resulting product can be purified using standard chromatography techniques.

Scientific Research Applications

2-{[3-(3-bromophenoxy)propyl]thio}-6-methyl-4-pyrimidinol has been studied extensively for its potential as a therapeutic agent. It has been shown to have activity against a variety of diseases, including cancer and viral infections. In addition, it has been studied for its potential as an anti-inflammatory agent.